Cas no 817611-04-4 (SILANE, TETRAKIS[4-(TRIETHOXYSILYL)PHENYL]-)

SILANE, TETRAKIS[4-(TRIETHOXYSILYL)PHENYL]- structure

817611-04-4 structure

Product name:SILANE, TETRAKIS[4-(TRIETHOXYSILYL)PHENYL]-

CAS No:817611-04-4

MF:C₄₈H₇₆O₁₂Si₅

MW:985.537

CID:3529234

Chemical and Physical Properties
Related Products

SILANE, TETRAKIS[4-(TRIETHOXYSILYL)PHENYL]- Chemical and Physical Properties

Names and Identifiers

- SILANE, TETRAKIS[4-(TRIETHOXYSILYL)PHENYL]-

SILANE, TETRAKIS[4-(TRIETHOXYSILYL)PHENYL]- Related Literature

1. A 9,9′-bifluorenylidene derivative containing four 1,1-dicyanomethylene-3-indanone end-capped groups as an electron acceptor for organic photovoltaic cells†

Tianzhi Yu,Qianguang Yang,Tong Zhang,Yuling Zhao,Chengjin Wei,Yanmei Li,Hui Zhang,Dingqin Hu New J. Chem., 2019,43, 18110-18119
2. A combined theoretical/experimental study highlighting the formation of carbides on Ru nanoparticles during CO hydrogenation†

Luis M. Martínez-Prieto,Yannick Coppel,Bruno Chaudret,Lucy Cusinato,Iker del Rosal,Romuald Poteau Nanoscale, 2021,13, 6902-6915
3. A 3D organopolymolybdate polymer with unusual topology functionalized by 1,4-bis(1,2,4-triazol-1-yl)butane through Mo–N bond†

Xiuli Wang,Jin Li,Aixiang Tian,Guocheng Liu,Qiang Gao,Hongyan Lin,Dan Zhao CrystEngComm, 2011,13, 2194-2196
4. A 3D co-culture microtissue model of the human placenta for nanotoxicity assessment†

Carina Muoth,Adrian Wichser,Marco Monopoli,Manuel Correia,Nicky Ehrlich,Katrin Loeschner,Audrey Gallud,Melanie Kucki,Liliane Diener,Pius Manser,Wolfram Jochum,Peter Wick,Tina Buerki-Thurnherr Nanoscale, 2016,8, 17322-17332
5. A case study of SARS-CoV-2 transmission behavior in a severely air-polluted city (Delhi, India) and the potential usage of graphene based materials for filtering air-pollutants and controlling/monitoring the COVID-19 pandemic

Amrit Kumar Thakur,Ravishankar Sathyamurthy,Velraj Ramalingam,Iseult Lynch,Swellam Wafa Sharshir,Zhenjun Ma,Ganeshkumar Poongavanam,Suyeong Lee,Yeseul Jeong,Jang-Yeon Hwang Environ. Sci.: Processes Impacts, 2021,23, 923-946
6. A (10,3)-b net by sulfate hydrogen-bonded biimidazolate complexes

Krister Larsson,Lars Öhrström CrystEngComm, 2003,5, 222-225
7. A 4-connected anionic metal–organic nanotube constructed from indium isophthalate†

Fei Bu,Shou-Jun Xiao CrystEngComm, 2010,12, 3385-3387
8. A catalyst for low-temperature CO2 activation

XinZhang,AbhishekDuttaChowdhury
9. A 3D graphene coated bioglass scaffold for bone defect therapy based on the molecular targeting approach†

Xiaoxia Hu,Jing Dai,Jie Wang,Yaning Tan,Xiangdong Yang,Shuang Yang,Quan Yuan J. Mater. Chem. B, 2017,5, 6794-6800
10. A 2,2′-bipyridine-containing covalent organic framework bearing rhenium(i) tricarbonyl moieties for CO2 reduction†

Damir A. Popov,John M. Luna,Nicholas M. Orchanian,Ralf Haiges,Courtney A. Downes,Smaranda C. Marinescu Dalton Trans., 2018,47, 17450-17460

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